Cas no 112279-56-8 (1-(4-AMINO-2-FLUOROPHENYL)ETHANONE)

• Product Name: 1-(4-AMINO-2-FLUOROPHENYL)ETHANONE
• CAS No: 112279-56-8
• MF: C₈H₈FNO
• MW: 153.153625488281
• MDL: MFCD08234548
• CID: 135943
• PubChem ID: 14621110
• Update Time: 2025-05-25

1-(4-AMINO-2-FLUOROPHENYL)ETHANONE Chemical and Physical Properties

Names and Identifiers

• 1-(4-AMINO-2-FLUOROPHENYL)ETHANONE
• 1-ACETYL-4-AMINO-2-FLUOROBENZENE
• Ethanone, 1-(4-amino-2-fluorophenyl)-
• 1-(4-azanyl-2-fluoranyl-phenyl)ethanone
• 4'-AMINO-2'-FLUOROACETOPHENONE
• Ethanone, 1-(4-amino-2-fluorophenyl)- (9CI)
• W-204780
• A802537
• SCHEMBL8280039
• 1-(4-amino-2-fluoro-phenyl)ethanone
• CS-0440950
• 1-(4-Amino-2-fluoro-phenyl)-ethanone
• AKOS006287189
• AT16600
• 112279-56-8
• Ethanone,1-(4-amino-2-fluorophenyl)-
• DTXSID50562305
• MB05492
• 1-(4-AMINO-2-FLUOROPHENYL)ETHAN-1-ONE
• DB-262879
• 1-(4-Amino-2-Fluorophenyl)-Ethanone

• MDL： MFCD08234548
• Inchi： 1S/C8H8FNO/c1-5(11)7-3-2-6(10)4-8(7)9/h2-4H,10H2,1H3
• InChI Key： CSRMETUFNPMTCM-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C)=O)N

Computed Properties

• Exact Mass: 153.05900
• Monoisotopic Mass: 153.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09000
• LogP: 2.19170

Additional information on 1-(4-AMINO-2-FLUOROPHENYL)ETHANONE

Comprehensive Overview of 1-(4-AMINO-2-FLUOROPHENYL)ETHANONE (CAS No. 112279-56-8): Properties, Applications, and Industry Trends

1-(4-AMINO-2-FLUOROPHENYL)ETHANONE (CAS No. 112279-56-8) is a fluorinated aromatic ketone derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its amino and fluoro functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its unique structural features, including the electron-withdrawing fluorine atom and nucleophilic amino group, make it a versatile building block for designing drugs targeting central nervous system (CNS) disorders, anti-inflammatory agents, and antimicrobial compounds.

In recent years, the demand for fluorinated organic compounds like 1-(4-AMINO-2-FLUOROPHENYL)ETHANONE has surged due to their enhanced metabolic stability and bioavailability—a trend driven by the pharmaceutical industry's focus on precision medicine and targeted drug delivery. Researchers frequently search for terms such as "fluorinated ketone synthesis", "aromatic amine applications", and "CAS 112279-56-8 suppliers", reflecting its commercial and academic relevance. The compound's low toxicity profile and compatibility with green chemistry principles further align with the growing emphasis on sustainable chemical processes.

The synthesis of 1-(4-AMINO-2-FLUOROPHENYL)ETHANONE typically involves Friedel-Crafts acylation of fluorobenzene derivatives, followed by selective nitration and reduction steps. Advanced purification techniques like column chromatography or recrystallization ensure high purity (>98%), which is crucial for its application in high-value API (Active Pharmaceutical Ingredient) production. Analytical characterization via HPLC, NMR, and mass spectrometry confirms its structural integrity, while computational studies explore its molecular docking potential with biological targets.

Beyond pharmaceuticals, this compound finds niche applications in material science, particularly in the development of fluorescent probes and photoactive polymers. Its UV absorption properties make it suitable for optical materials, a sector experiencing rapid growth due to advancements in organic electronics. Industry reports highlight its use in OLED (Organic Light-Emitting Diode) research, where fluorinated aromatics improve device efficiency—a response to the global push for energy-efficient display technologies.

Regulatory compliance for CAS 112279-56-8 adheres to REACH and FDA guidelines, with manufacturers providing detailed SDS (Safety Data Sheets) covering handling, storage, and disposal. The compound's stability under ambient conditions (25°C, 60% RH) and solubility profile (soluble in DMSO, methanol) facilitate its integration into industrial workflows. As patent analyses reveal, over 15 recent filings reference this chemical, particularly in kinase inhibitor and GPCR modulator formulations—addressing the rising prevalence of chronic diseases and age-related conditions.

Future prospects for 1-(4-AMINO-2-FLUOROPHENYL)ETHANONE include exploration in proteolysis-targeting chimeras (PROTACs) and covalent inhibitor design, two cutting-edge domains in drug discovery. With the global fluorochemical market projected to exceed $30 billion by 2027, innovations leveraging this compound's hydrogen-bonding capacity and steric effects will likely accelerate. Current challenges—such as optimizing large-scale production yields—remain active areas of investigation, as evidenced by scholarly publications indexed in SciFinder and PubMed.